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Compound of Interest

Dimethyl pyridine-2,4-
Compound Name:
dicarboxylate

cat. No.: B1295702

In-Depth Technical Guide: Dimethyl Pyridine-2,4-
dicarboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information regarding the molecular properties of dimethyl
pyridine-2,4-dicarboxylate, a compound of interest in various research and development
applications.

Molecular and Physical Properties

The fundamental molecular characteristics of dimethyl pyridine-2,4-dicarboxylate are
summarized below. These data are essential for experimental design, analytical method
development, and computational modeling.

Property Value

Molecular Formula CO9HONOA4[1][2]

Molecular Weight 195.17 g/mol [1]

IUPAC Name dimethyl pyridine-2,4-dicarboxylate[1]
CAS Number 25658-36-0[1]
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Logical Relationship of Molecular Properties

The relationship between the compound's name, its elemental composition (formula), and its
calculated mass (molecular weight) is a foundational concept in chemistry. The following

diagram illustrates this logical connection.

Relationship of Molecular Properties
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Caption: Logical flow from compound name to formula and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Dimethyl pyridine-2,4-dicarboxylate molecular weight
and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295702#dimethyl-pyridine-2-4-dicarboxylate-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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